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Compound of Interest

Compound Name: Isopentane

Cat. No.: B150273

For Researchers, Scientists, and Drug Development Professionals

Isopentane, systematically named 2-methylbutane, is a branched-chain alkane that serves as
a versatile and valuable hydrocarbon solvent in a multitude of research and industrial
applications.[1][2][3] Its unique physicochemical properties, particularly its low boiling point and
high volatility, make it an indispensable tool in laboratories focused on histology, drug
development, and materials science. This technical guide provides a comprehensive overview
of isopentane, with a focus on its applications in a research context, detailed experimental
protocols, and critical safety information.

Core Properties of Isopentane

Isopentane is an extremely volatile and flammable colorless liquid with a gasoline-like odor.[1]
[4] It is the least dense liquid at standard conditions and its normal boiling point is just a few
degrees above room temperature, causing it to readily evaporate on a warm day.[1] These
properties are central to its utility in various scientific procedures.

Physical and Chemical Properties

A summary of the key physical and chemical properties of isopentane is presented below for
easy reference and comparison.
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Property Value Unit References
Molecular Formula C5H12 [5]
Molar Mass 72.15 g/mol [5]6117]
Density (at 15°C) 0.625 g/cm3 [5]
Density (at 20°C) 0.62 g/cm3 [8]
Melting Point -159.8 to -160 °C [5][8]
Boiling Point 27.81t0 28 °C [51[8]
Flash Point -51 °C [518]
Autoignition

420 °C [8]
Temperature
Vapor Pressure (at

76.1 kPa [5119]
20°C)
Refractive Index (at

1.354 [10]
20°C)
Lower Explosive Limit 1.4 % (v/v) [6][8]
Upper Explosive Limit 7.6 % (V/v) [6]1[8]

Solubility Profile

Isopentane’s non-polar nature dictates its solubility characteristics, which are crucial for its

application as a solvent.
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o Isopentane
Solubility in L
Substance Solubility in References
Isopentane
Substance
Water Practically insoluble 48 mg/L (at 20°C) [51[11]

Organic Solvents

(paraffins, ethers, -
) Good solubility /
esters, aromatics, o T [5109]
) Unlimited miscibility
chlorinated

hydrocarbons)

n-Octanol/Water
Partition Coefficient 3.2-4.0 [8][11]
(log Pow)

Key Research Applications of Isopentane

Isopentane’s distinct properties lend themselves to several critical applications in the research
and development sectors.

Tissue Freezing for Histology and Cryosectioning

One of the most prominent applications of isopentane in biomedical research is for the rapid
freezing of biological specimens for histological analysis.[1][2] When cooled with liquid nitrogen
or dry ice, isopentane provides a highly efficient medium for snap-freezing tissues.[1][12] This
rapid freezing minimizes the formation of ice crystal artifacts, which can damage cellular
morphology and compromise the integrity of the tissue architecture.[12][13]

Unlike direct immersion in liquid nitrogen, which can create an insulating vapor barrier leading
to slower and uneven freezing, isopentane’s high thermal conductivity ensures a more uniform
and rapid cooling process.[12] This is particularly crucial for larger tissue samples.[12] Tissues
frozen in isopentane are ideally suited for cryosectioning, where they are cut into thin slices for
microscopic examination.[13][14]

Solvent in Chemical Synthesis and Extraction
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Isopentane can be employed as a non-polar solvent in various chemical reactions and
extraction processes.[1][15] It is a good solvent for non-polar substances like lubricating
greases.[5] Its high volatility facilitates easy removal from the reaction mixture or extract post-
processing, which is a desirable characteristic in many laboratory procedures. It may also be
used as a solvent in the preparation of certain organometallic compounds.[1]

Applications in Drug Development

In the pharmaceutical industry, isopentane is explored for its potential in advanced drug
delivery systems. It has been investigated as a component in microemulsion and nanoemulsion
formulations, where it can act as a solvent to improve the solubility of poorly water-soluble
drugs.[16] Its low boiling point also makes it a candidate for temperature-responsive
microemulsions that could allow for targeted drug release.[16] Furthermore, isopentane is
utilized as a propellant in medicinal aerosol systems, such as metered-dose inhalers, due to its
volatility and ability to create fine aerosol particles for efficient drug delivery to the respiratory
system.[16][17]

Other Industrial and Research Uses

Beyond the laboratory, isopentane has several other significant applications:

o Blowing Agent: It is widely used as a blowing agent for the production of polymer foams like
polystyrene and polyurethane.[5][18][19]

o Geothermal Power Generation: In binary cycle geothermal power plants, isopentane
functions as a working fluid.[2][20][21] Its low boiling point allows it to be vaporized by low-
temperature geothermal heat, with the resulting high-pressure gas driving turbines to
generate electricity.[20][22]

o Component of Natural Gasoline: Isopentane is a significant component of natural gasoline
and has a higher octane rating than n-pentane.[1][2]

Experimental Protocols
Protocol for Rapid Freezing of Tissues using Isopentane

This protocol describes the standard procedure for freezing biological tissues for subsequent
cryosectioning.
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Materials:

Isopentane (2-methylbutane)

e Liquid nitrogen or dry ice

o Dewar flask or insulated container (e.g., Styrofoam box)

» Metal beaker or canister

e Optimal Cutting Temperature (OCT) compound

e Cryomolds

e Forceps

o Appropriate Personal Protective Equipment (PPE): safety goggles, cryo-gloves, lab coat.
Procedure:

o Preparation of Cooling Bath:

o Using Liquid Nitrogen: Place a metal beaker containing isopentane into a Dewar flask
partially filled with liquid nitrogen. Allow the isopentane to cool to approximately -160°C.

[1]

o Using Dry Ice: Place the metal beaker of isopentane into an insulated container filled with
a slurry of dry ice and 100% ethanol or with powdered dry ice to achieve a temperature of
about -78.5°C.[12] For fresh, unfixed tissue, the liquid nitrogen method is preferred to
prevent ice crystal formation.[12]

e Tissue Embedding:

(¢]

Place a small amount of OCT compound in a labeled cryomold.

[¢]

Orient the tissue specimen within the OCT in the desired plane of sectioning.[23]

Cover the tissue completely with OCT, avoiding the formation of air bubbles.[23][24]

[¢]
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o Freezing:

o Using long forceps, carefully submerge the cryomold containing the tissue and OCT into
the pre-chilled isopentane.[14][23]

o Hold the mold in the isopentane for 15-60 seconds, or until the OCT becomes opaque
and completely frozen.[14]

e Storage:

o Once frozen, remove the block from the isopentane and allow any excess isopentane to

evaporate in a fume hood.

o Transfer the frozen block to a pre-labeled container on dry ice for temporary storage, or
directly into a -80°C freezer for long-term storage.[23][25]

Visualizations

Preparation
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(-78.5°C with Dry Ice or . .
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Caption: Workflow for rapid tissue freezing using isopentane.
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Caption: Isopentane’'s role in a geothermal binary cycle power plant.

Safety and Handling

Isopentane is an extremely flammable liquid and vapor, and its use requires strict adherence
to safety protocols.
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Key Hazards:

o Flammability: Isopentane has a very low flash point and forms explosive mixtures with air.[8]
[11] All ignition sources, including sparks, open flames, and hot surfaces, must be eliminated
from the work area.[8][26][27] Use explosion-proof electrical equipment and non-sparking
tools.[26][27]

 Inhalation: Vapors may cause drowsiness, dizziness, and respiratory irritation.[26][28] Work
should be conducted in a well-ventilated area or a fume hood.[26]

o Aspiration Hazard: If swallowed, isopentane can enter the airways and may be fatal.[11][28]

o Skin and Eye Irritation: Contact can cause skin and eye irritation.[4][11] Repeated exposure
may lead to skin dryness or cracking.[28]

Safe Handling and Storage:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves (check for compatibility), and a lab coat. For tissue freezing with cryogenic
liquids, thermal gloves are essential.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
heat and ignition sources.[8][26]

» Spills: In case of a spill, shut off all ignition sources.[26] Absorb the spill with a non-
combustible material like sand or dry earth and place it in a sealed container for disposal.[6]

Conclusion

Isopentane is a highly effective hydrocarbon solvent with specialized and critical applications
in research, particularly in the preparation of biological samples for microscopic analysis. Its
unique thermal properties and high volatility are assets in the laboratory, but its extreme
flammability necessitates rigorous safety precautions. By understanding its properties and
adhering to established protocols, researchers, scientists, and drug development professionals
can safely and effectively leverage isopentane to advance their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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